![molecular formula C15H13NO5 B4936997 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid CAS No. 6624-09-5](/img/structure/B4936997.png)
4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid
Overview
Description
4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid, also known as DOTDA, is a synthetic compound that has shown potential as a biochemical tool in scientific research. DOTDA is a bicyclic compound that contains both a benzene ring and a tricyclic ring system. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid involves its ability to inhibit the activity of the organic cation transporter (OCT) family of proteins, which are responsible for the transport of various organic cations across cell membranes. 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid specifically inhibits the activity of OCT3, which is expressed in the blood-brain barrier and other tissues. This inhibition results in the decreased transport of organic cations, including neurotransmitters, across the barrier.
Biochemical and Physiological Effects:
4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit the transport of neurotransmitters across the blood-brain barrier, it has also been shown to inhibit the uptake of certain drugs by cells. This inhibition can be useful in studying the pharmacokinetics of various drugs. Additionally, 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid has been shown to have antioxidant properties, which could make it useful in the treatment of various oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid as a biochemical tool in lab experiments is its specificity for OCT3. This allows researchers to selectively inhibit the transport of certain organic cations, such as neurotransmitters, without affecting the transport of other compounds. However, one limitation of using 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid is its potential toxicity. Studies have shown that high concentrations of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid can be toxic to cells, which could limit its usefulness in certain experiments.
Future Directions
There are several future directions for research involving 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid. One area of interest is the development of more selective OCT3 inhibitors that have less potential for toxicity. Additionally, 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid and other OCT3 inhibitors could be useful in the development of new treatments for neurological disorders that involve the dysfunction of neurotransmitter transport across the blood-brain barrier. Finally, the antioxidant properties of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid could be further explored for their potential in the treatment of oxidative stress-related diseases.
Synthesis Methods
4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid can be synthesized using a variety of methods, including the reaction of 4-aminobenzoic acid with 2,3-epoxy-1-propanol in the presence of a Lewis acid catalyst. Another method involves the reaction of 4-aminobenzoic acid with 2-chloro-1,3-dioxolane in the presence of a base. Both methods result in the formation of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid in good yields.
Scientific Research Applications
4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)benzoic acid has been used as a biochemical tool in scientific research to study the transport of neurotransmitters across the blood-brain barrier. It has been shown to inhibit the transport of certain neurotransmitters, such as dopamine and serotonin, across the barrier. This inhibition can be useful in studying the role of these neurotransmitters in various neurological disorders.
properties
IUPAC Name |
4-(1,3-dioxo-3a,4,5,6,7,7a-hexahydro-4,7-epoxyisoindol-2-yl)benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5/c17-13-11-9-5-6-10(21-9)12(11)14(18)16(13)8-3-1-7(2-4-8)15(19)20/h1-4,9-12H,5-6H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRGAEXCMDNFHJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C3C(C1O2)C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50984745 | |
Record name | 4-(1,3-Dioxooctahydro-2H-4,7-epoxyisoindol-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50984745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-dioxooctahydro-2H-4,7-epoxyisoindol-2-yl)benzoic acid | |
CAS RN |
6624-09-5 | |
Record name | NSC55224 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55224 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(1,3-Dioxooctahydro-2H-4,7-epoxyisoindol-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50984745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.